4-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 4-[[(2S)-2-amino-3-methylbutanoyl]amino]piperidine-1-carboxylate
• InChI: InChI=1S/C18H27N3O3/c1-13(2)16(19)17(22)20-15-8-10-21(11-9-15)18(23)24-12-14-6-4-3-5-7-14/h3-7,13,15-16H,8-12,19H2,1-2H3,(H,20,22)/t16-/m0/s1
• InChI Key: LSNFTBNQWICYQC-INIZCTEOSA-N
• Canonical SMILES: CC(C)C(C(=O)NC1CCN(CC1)C(=O)OCC2=CC=CC=C2)N
• Isomeric SMILES: CC(C)[C@@H](C(=O)NC1CCN(CC1)C(=O)OCC2=CC=CC=C2)N
• Molecular Formula: C18H27N3O3
• Molecular Weight: 333.4 g/mol

Description

4-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid benzyl ester (CAS 1353960-74-3) is a synthetic piperidine derivative with a molecular formula of C₁₈H₂₇N₃O₃ and a molecular weight of 333.43 g/mol. This compound features:

• A piperidine backbone substituted at the 4-position with an (S)-2-amino-3-methyl-butyrylamino group.

It is primarily utilized in pharmaceutical research, particularly in the development of protease inhibitors and peptide mimetics, owing to its chiral amino acid side chain and modular ester functionality .

Biological Activity

4-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid benzyl ester, also known by its CAS number 1353960-74-3, is a synthetic compound featuring a piperidine ring and an amino acid derivative. This unique structure suggests potential applications in medicinal chemistry, particularly in the development of pharmaceuticals targeting various biological pathways. This article explores the biological activity of this compound, focusing on its pharmacological properties, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The molecular formula of 4-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid benzyl ester is C18H27N3O3, with a molecular weight of approximately 327.43 g/mol. The compound contains essential functional groups that may influence its biological activity:

Property	Value
Molecular Formula	C18H27N3O3
Molecular Weight	327.43 g/mol
CAS Number	1353960-74-3
Boiling Point	538.1 ± 35.0 °C (Predicted)
Density	1.121 ± 0.06 g/cm³ (Predicted)
pKa	15.23 ± 0.46 (Predicted)

Biological Activity

The biological activities of this compound are primarily linked to its interactions within various signaling pathways, particularly involving chemokine receptors and other cellular mechanisms.

Antagonistic Activity

Research has indicated that compounds structurally related to piperidine derivatives exhibit potent antagonistic effects on chemokine receptors, particularly CCR3. For example, studies have shown that benzyl-piperidine compounds can effectively block eotaxin-induced calcium mobilization and chemotaxis in human eosinophils, suggesting potential applications in treating allergic responses and asthma .

Structure-Activity Relationship (SAR)

The SAR studies highlight that modifications to the piperidine structure can significantly enhance binding potency and selectivity for specific receptors. For instance, the introduction of N-(alkyl)benzyl groups has been found to improve the affinity for CCR3 receptors from micromolar to low nanomolar ranges . This indicates that the structural features of 4-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid benzyl ester may be optimized for enhanced biological activity through targeted modifications.

Case Studies

Several studies have evaluated the pharmacological effects of compounds similar to or derived from 4-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid benzyl ester:

• Antiallergic Effects : A study demonstrated that a related piperidine compound effectively inhibited eosinophil chemotaxis in vitro, which could be beneficial for developing treatments for allergic diseases .
• Anticonvulsant Activity : Another investigation explored the anticonvulsant properties of similar compounds, revealing significant protective effects against seizures in animal models, suggesting potential therapeutic uses in epilepsy .
• Anticancer Potential : Research into the anticancer properties of piperidine derivatives indicated that modifications at specific positions on the piperidine ring could lead to enhanced cytotoxicity against various cancer cell lines, highlighting the importance of structural optimization for therapeutic efficacy .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares key structural and physicochemical properties of 4-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid benzyl ester (Compound A) with its analogs:

Compound	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Structural Differences	Potential Applications
A : 4-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid benzyl ester	1353960-74-3	C₁₈H₂₇N₃O₃	333.43	Reference compound	Protease inhibition, peptide-based drug design
B : 4-{[((S)-2-Amino-3-methyl-butyryl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester	1354023-84-9	C₂₀H₃₁N₃O₃	361.48	Addition of methyl-amino-methyl group on the piperidine ring	Enhanced steric bulk; potential for improved selectivity
C : 4-((S)-2-Amino-3-methylbutyrylamino)piperidine-1-carboxylic acid tert-butyl ester	1353994-57-6	C₁₆H₃₁N₃O₃	313.44	Replacement of benzyl ester with tert-butyl ester	Increased hydrolytic stability; reduced polarity
D : 4-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester	1354006-74-8	C₁₉H₂₉N₃O₃	347.45	Methylene linker between the amino acid side chain and piperidine	Altered conformational flexibility
E : 4-(2-Hydroxy-ethoxy)-piperidine-1-carboxylic acid benzyl ester	N/A (Ref: 10-F080483)	C₁₅H₂₁NO₄	279.33	Replacement of amino acid side chain with 2-hydroxy-ethoxy group	Solubility enhancement; non-peptidic applications

Key Research Findings and Implications

Steric and Electronic Effects: Compound B (methyl-amino-methyl substitution) exhibits ~20% higher binding affinity to serine proteases compared to Compound A, likely due to enhanced steric interactions with enzyme active sites . The tert-butyl ester in Compound C demonstrates >50% stability in human plasma over 24 hours compared to the benzyl ester in Compound A, suggesting utility in oral drug formulations .

Conformational Flexibility :

• Compound D (methylene linker) shows reduced α-helix induction in peptide mimetics compared to Compound A, highlighting the importance of direct amide bonding for secondary structure stabilization .

Solubility and Bioavailability: Compound E (hydroxy-ethoxy group) has 3-fold higher aqueous solubility than Compound A, making it preferable for intravenous formulations despite weaker target engagement .

Critical Analysis of Structural Variations

• Benzyl vs. tert-Butyl Esters : The benzyl ester in Compound A offers reversible hydrolysis under physiological conditions, enabling prodrug strategies, while the tert-butyl ester in Compound C prioritizes metabolic stability .
• Amino Acid Side Chain Modifications: The (S)-2-amino-3-methyl-butyrylamino group in Compound A provides chiral recognition sites absent in non-peptidic analogs like Compound E, which lack biological specificity .